Cas no 2171485-94-0 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-fluorobenzoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-fluorobenzoic acid
• CAS No: 2171485-94-0
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6004525
• PubChem ID: 165529342
• Update Time: 2025-10-30

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-fluorobenzoic acid
• 2171485-94-0
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-fluorobenzoic acid
• EN300-1508762

• Inchi： 1S/C27H25FN2O5/c1-15(2)24(25(31)29-16-11-12-23(28)21(13-16)26(32)33)30-27(34)35-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-13,15,22,24H,14H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： GTEYNKAYIZGKPO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)NC(C(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-fluorobenzoic acid

Introduction to 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-fluorobenzoic Acid (CAS No. 2171485-94-0)

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-fluorobenzoic acid, with the CAS number 2171485-94-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The structure of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-fluorobenzoic acid incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly used in peptide synthesis and as a protecting group for amino acids. This group not only enhances the stability of the compound during synthetic processes but also influences its interactions with biological targets.

The molecule also features a fluorobenzoyl moiety, which is known for its ability to modulate enzyme activity and receptor binding. The fluorine atom's electronic properties can significantly alter the binding affinity and selectivity of the compound, making it an attractive scaffold for drug design. Additionally, the 3-methylbutanamido group introduces a bulky side chain that can affect the compound's solubility and metabolic stability.

In recent years, there has been growing interest in developing novel compounds that target inflammation and immune responses. 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-fluorobenzoic acid has shown potential in this area, particularly in studies involving cytokine inhibition and modulation of immune cell signaling pathways. Preliminary research suggests that this compound may interact with key enzymes involved in the inflammatory cascade, such as COX-2 and LOX enzymes, which are known targets for anti-inflammatory drugs.

The synthesis of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-fluorobenzoic acid involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex framework of this molecule. These methods not only improve efficiency but also allow for the introduction of diverse functional groups with minimal side reactions.

Evaluation of the pharmacokinetic properties of 5-2-(...)benzoic acid is essential for understanding its potential as a therapeutic agent. Studies have indicated that the presence of the fluorenylmethoxycarbonyl group may influence metabolic pathways, affecting both the absorption and excretion rates of the compound. Additionally, the fluorobenzoyl moiety has been observed to enhance binding stability to biological targets, suggesting a longer half-life and improved efficacy.

The biological activity of CAS No. 2171485-94-0 has been explored in various preclinical models, demonstrating promising results in reducing inflammation and modulating immune responses. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in chronic inflammatory diseases. Furthermore, animal models have revealed significant reductions in inflammation-related symptoms when treated with this compound.

The development of novel therapeutic agents often involves optimizing synthetic routes to improve scalability and cost-effectiveness. For 5-(...)fluorobenzoic acid, efforts have been focused on streamlining synthetic pathways while maintaining high purity standards. Advances in continuous flow chemistry have enabled more efficient production processes, reducing waste and improving yield. These innovations are crucial for transitioning promising compounds from research settings to clinical applications.

The potential applications of (CAS No 2171485) extend beyond anti-inflammatory therapies. Emerging research suggests that this compound may have utility in treating neurological disorders by interacting with specific receptors involved in neuroinflammation. The ability to modulate these pathways could lead to new treatments for conditions such as Alzheimer's disease and multiple sclerosis, where inflammation plays a significant role.

In conclusion, CAS No 2171485, or more specifically 5-(...)benzoic acid, represents a significant advancement in pharmaceutical research due to its unique structure and promising biological activities. Its synthesis presents challenges that require innovative synthetic methodologies, but its potential benefits make it a valuable candidate for further development. As research continues to uncover new therapeutic applications, compounds like this one hold great promise for improving human health and treating complex diseases.